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Natural occurrence: Apple, cocoa, grape, brandy, whiskey and wine.
Diethyl succinate can be used as a flavoring agent in the food industry.
Diethyl succinate(DES) is a diethyl ester with succinate molecules. It has two ester groups and is majorly used in fragrances. It produced by the esterification of succinic acid with ethanol.
Diethyl succinate, an aliphatic dibasic carboxylic acid ester of succinic acid, is present as a volatile aroma component in grape juices, wines and distilled beverages. It can be employed as an aging marker in the study of the thermal deterioration of beer.
Diethyl butanedioate, also known as ethyl succinate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Diethyl butanedioate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutra...